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Compound of Interest

Compound Name: HS80

Cat. No.: B15573088

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro solubility and stability of
HS80, a selective inhibitor of Fatty Acid Synthase (FASN). All presented data is collated from
publicly available sources and is intended for research and development purposes.

Core Compound Properties

HS80, an enantiomer of Fasnall, is a potent inhibitor of FASN, a key enzyme in the de novo
synthesis of fatty acids.[1][2][3] Its investigation is primarily in the context of oncology and
metabolic diseases due to the role of FASN in tumor cell proliferation and survival.[3]

Table 1: Physicochemical and Solubility Data for HS80

Parameter Value Source
Molecular Formula C19H22N4S [2]
Molecular Weight 338.47 g/mol

CAS Number 2138838-57-8

Solubility 10 mM in DMSO

In Vitro Biological Activity
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HS80 demonstrates inhibitory activity against Fatty Acid Synthase. The half-maximal inhibitory
concentration (IC50) has been determined in an in vitro assay measuring the incorporation of a
radiolabeled precursor into lipids.

Table 2: In Vitro Activity of HS80

Assay Cell Line /| System IC50 Source

Inhibition of tritiated
acetate incorporation Not Specified 7.13 uM

into lipids

Note: The target of HS80 has been identified as FASN. An initial report suggesting HS80 as a
fictional Hedgehog pathway inhibitor has been disregarded based on consistent evidence from
multiple chemical suppliers.

Experimental Protocols

In Vitro FASN Inhibition Assay (Tritiated Acetate
Incorporation)

This protocol outlines a representative method for determining the in vitro inhibitory activity of
HS80 against FASN by measuring the incorporation of [3H]-acetate into cellular lipids.

1. Cell Culture:

o Culture a relevant cancer cell line (e.g., breast cancer cell lines known to overexpress FASN)
in appropriate growth medium supplemented with fetal bovine serum and antibiotics.

o Seed cells in a multi-well plate at a predetermined density and allow them to adhere
overnight.

2. Compound Preparation:

» Prepare a stock solution of HS80 in dimethyl sulfoxide (DMSO).
o Perform serial dilutions of the stock solution in the culture medium to achieve the desired
final concentrations.

3. Treatment:
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e Remove the growth medium from the cells and replace it with the medium containing various
concentrations of HS80.

« Include a vehicle control (DMSO) and a positive control (a known FASN inhibitor, if
available).

4. Radiolabeling:

e Add [3H]-acetate to each well and incubate for a specified period (e.g., 2-4 hours) to allow
for its incorporation into newly synthesized fatty acids.

5. Lipid Extraction:

o Terminate the incubation and wash the cells with cold phosphate-buffered saline (PBS).
e Lyse the cells and extract the total lipids using an appropriate solvent system (e.g.,
chloroform:methanol).

6. Quantification:
* Measure the radioactivity of the lipid extracts using a scintillation counter.
7. Data Analysis:

» Normalize the radioactivity counts to the protein concentration in each sample.

» Plot the percentage of inhibition of [3H]-acetate incorporation against the logarithm of the
HS80 concentration.

o Calculate the IC50 value by fitting the data to a sigmoidal dose-response curve.

General Protocol for In Vitro Plasma Stability
Assessment

While specific stability data for HS80 is not available, this protocol provides a general method
for assessing the stability of a compound in plasma, adapted from methodologies used for
other FASN inhibitors.

1. Reagents and Materials:

e Test compound (HS80)
o Blank plasma from the species of interest (e.g., mouse, human)
» Acetonitrile (or other suitable organic solvent)
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Internal standard for analytical quantification
HPLC or LC-MS/MS system

. Incubation:

Prepare a stock solution of HS80 and spike it into pre-warmed plasma at a final
concentration (e.g., 1-10 uM).

Incubate the samples at 37°C in a shaking water bath.

Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

. Sample Preparation:

At each time point, quench the reaction by adding a volume of cold acetonitrile containing
the internal standard to the plasma aliquot. This precipitates the plasma proteins.

Vortex the samples and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or vial for analysis.

. Analytical Quantification:

Analyze the concentration of the remaining HS80 in the supernatant using a validated HPLC
or LC-MS/MS method.

. Data Analysis:

Plot the natural logarithm of the percentage of HS80 remaining versus time.
Determine the elimination rate constant (k) from the slope of the linear regression.
Calculate the in vitro half-life (t1/2) using the following equation: t1/2 = 0.693 / k.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Simplified Fatty Acid Synthesis Pathway and the Point of Inhibition by HS80.
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Caption: Experimental Workflow for the In Vitro FASN Inhibition Assay.
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Caption: Logical Workflow for the Initial In Vitro Assessment of a Compound like HS80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In Vitro Profile of HS80: A Technical Guide to Solubility
and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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